2,5-Piperazinedione
Cat. No. B512043
:
106-57-0
M. Wt: 114.10 g/mol
InChI Key: BXRNXXXXHLBUKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07935704B2
Procedure details
25.0 g of global 2,5-piperazinedione 1 [2,5-piperazinedione (Aldrich G640-6), 25.0 g, 0.218 mol] in 100 mL of acetic anhydride (Ac2O) was mixed with sodium acetate (NaOAc) (17.96 g, 0.0218 mol). The mixture was heated at 110° C. for 8 h using a double coiled condenser under an Ar atmosphere. After Ac2O was removed by evaporation, the residue was dissolved in AcOEt, washed with 10% citric acid, 10% NaHCO3 and saturated NaCl (three times each), dried over Na2SO4, and concentrated in vacuo. The residue was triturated with ether to form a solid. This solid was recrystallized from EtOAc with ether-hexane to afford 26.4 g (61%) of N,N′-diacetyl-2,5-piperazinedione 1.
Yield
61%
Identifiers
|
REACTION_CXSMILES
|
[NH:1]1[CH2:6][C:5](=[O:7])[NH:4][CH2:3][C:2]1=[O:8].[C:9]([O-:12])(=O)[CH3:10].[Na+].[C:14](OC(=O)C)(=[O:16])[CH3:15]>>[C:14]([N:1]1[CH2:6][C:5](=[O:7])[N:4]([C:9](=[O:12])[CH3:10])[CH2:3][C:2]1=[O:8])(=[O:16])[CH3:15] |f:1.2|
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Inputs
Step One
|
Name
|
|
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Quantity
|
25 g
|
|
Type
|
reactant
|
|
Smiles
|
N1C(CNC(C1)=O)=O
|
|
Name
|
|
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Quantity
|
17.96 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
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|
Name
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|
|
Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC(C)=O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
110 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After Ac2O was removed by evaporation
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in AcOEt
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WASH
|
Type
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WASH
|
|
Details
|
washed with 10% citric acid, 10% NaHCO3 and saturated NaCl (three times each),
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was triturated with ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to form a solid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This solid was recrystallized from EtOAc with ether-hexane
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)N1C(CN(C(C1)=O)C(C)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26.4 g | |
| YIELD: PERCENTYIELD | 61% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
